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Compound of Interest

Compound Name: Yellow OB

Cat. No.: B1672316

C.l. Name: Solvent Yellow 6 C.I. Number: 11390 CAS Number: 131-79-3 Chemical Class:
Monoazo Molecular Formula: C17H1sN3[1] Molecular Weight: 261.32 g/mol [1]

Overview and General Properties

Solvent Yellow 6, also known as Oil Yellow OB, is a solvent-soluble dye characterized by its
reddish-yellow to orange hue in mineral oil.[1] It belongs to the monoazo class of dyes and is
produced by the diazotization of o-Methylaniline and subsequent coupling with Naphthalen-2-
amine.[1] Its solubility in organic solvents like ethanol and toluene, and its insolubility in water,
make it suitable for coloring non-polar materials.[1]

While specific technical data for Solvent Yellow 6 is limited in publicly available literature, its
general properties suggest its utility in applications where high transparency and a yellow-
orange color are desired. However, a reported low heat resistance of 70°C may limit its use in
high-temperature processes, particularly in plastics.[1] This contrasts with other solvent yellow
dyes used in plastics, which often exhibit heat stability up to 300°C. Therefore, the application
of Solvent Yellow 6 should be carefully considered based on the processing temperatures
involved.

Physicochemical Properties

A summary of the known physicochemical properties of Solvent Yellow 6 is presented in Table
1. It is important to note that quantitative data, especially regarding solubility in a wide range of
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industrial solvents and a verified heat stability value for various applications, is not readily

available.

Table 1: Physicochemical Properties of Solvent Yellow 6

Property Value References
Red-light yellow to orange

Appearance [1]
powder

Melting Point 126 °C [1]

- Soluble in ethanol and

Solubility _ [1]
Toluene; Insoluble in water.

Heat Resistance 70 °C [1]

Light Fastness Good [1]

Behavior in Acids/Bases

In concentrated sulfuric acid, it
appears as a red-light purple,
which precipitates as a red,
orange-brown solid upon
dilution. An alcohol solution of
the dye turns more red with the
addition of hydrochloric acid
and remains the same color

with sodium hydroxide.[1]

[1]

Industrial Applications

Based on its properties as a solvent dye, Solvent Yellow 6 has potential applications in the

coloring of plastics, inks, and waxes. The following sections provide general guidance and

protocols, which should be adapted and optimized based on experimental testing due to the

lack of specific data for this particular dye.

Plastics

Solvent dyes are widely used in the plastics industry to impart transparent and vibrant colors.

Given the reported low heat stability of Solvent Yellow 6, its application would likely be
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restricted to plastics processed at lower temperatures.
3.1.1 Suitable Resins (Hypothetical)

o Polymers with low processing temperatures, such as certain grades of PVC, or for
applications where the dye is incorporated in a masterbatch at a lower temperature.

3.1.2 General Protocol for Plastic Coloration (Masterbatch Method)

This protocol is a generalized procedure for incorporating a solvent dye into a plastic
masterbatch. The specific parameters, especially temperature, must be adjusted for Solvent
Yellow 6 based on its actual heat stability.

Experimental Workflow for Plastic Coloration

Preparation

Weigh Additives (e.g., dispersants)

Processing Final Product

(Tvvﬂtgc??m’jlgxr:?&zgr) | Cooling and Pelletizing P Masterbatch Pellets | Quality Control
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Weigh Solvent Yellow 6 Pre-mix all components
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| (Color, Dispersion)

Weigh Polymer Resin
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Caption: Workflow for creating a plastic masterbatch with Solvent Yellow 6.
Protocol Steps:

e Pre-mixing: Dry blend the polymer resin, Solvent Yellow 6 powder (typically 0.1% to 1.0% by
weight, but needs to be determined experimentally), and any other additives (e.g., dispersing
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agents) in a high-speed mixer until a homogenous mixture is obtained.

» Melt Compounding: Feed the pre-mixed material into a twin-screw extruder. The temperature
profile of the extruder should be set to ensure the polymer is molten but remains below the
degradation temperature of Solvent Yellow 6. Given the reported 70°C heat stability, this step
would require a very low processing temperature polymer or confirmation of a higher heat
stability for the dye.

o Extrusion and Pelletizing: The molten, colored polymer is extruded through a die into
strands, which are then cooled in a water bath and cut into pellets.

» Drying: The masterbatch pellets are thoroughly dried to remove any residual moisture.

e Quality Control: The final masterbatch is tested for color strength, dispersion, and other
relevant properties.

Inks

Solvent dyes are integral to the formulation of solvent-based printing inks due to their solubility
and ability to produce transparent and bright colors.

3.2.1 Potential Ink Systems
o Flexographic and gravure inks with alcohol and ester-based solvent systems.
3.2.2 General Protocol for Solvent-Based Ink Formulation

This is a generalized protocol. The compatibility and solubility of Solvent Yellow 6 in the specific
resin and solvent system must be verified.

Experimental Workflow for Ink Formulation

Dissolution Letdown & Additives Final Product

: ) Add remaining solvent and additives 3 Quality Control
Dissolve Resin in Solvent }—»{ Add Solvent Yellow 6 }—»{ Mix until completely dissolved }—»{ (.0, plastcizers, waxes) }—»{ High-speed mixing }—»{ Finished Ink }—»{ (Viscosty, Color, Adnesion)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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